Cas no 7781-98-8 (Ethyl 3-hydroxybenzoate)

• Product Name: Ethyl 3-hydroxybenzoate
• CAS No: 7781-98-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00002296
• CID: 47811
• PubChem ID: 24522
• Update Time: 2025-06-17

Ethyl 3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxybenzoate
• M-Hydroxy ethyl benzoate
• Benzoic acid, 3-hydroxy-, ethyl ester
• Benzoic acid, m-hydroxy-, ethyl ester
• m-Ethoxycarbonylphenol
• m-Hydroxybenzoic acid ethyl ester
• RARECHEM AL BI 0067
• 3-HYDROXYBENZOIC ACID ETHYL ESTER
• Ethyl m-Hydroxybenzoate
• Ethyl-3-hydroxybenzoate
• ETHYL-3-HYDROXYBENZOATE(AS)
• Ethyl-m-hydroxybenzoate
• 3-hydroxy-benzoic acid ethyl ester
• ethyl 3-hydroxyphenylacetate
• Benzoicacid, m-hydroxy-, ethyl ester (6CI,7CI,8CI)
• NSC 32427
• MWSMNBYIEBRXAL-UHFFFAOYSA-N
• PubChem19923
• ethyl 3-oxidanylbenzoate
• ethyl-3-hydroxy-benzoate
• Ethyl 3-hydroxyl-benzoate
• 3-Hydroxybenzoic acid ethyl
• K
• EINECS 231-951-1
• AI3-20683
• GS-3102
• NS00037952
• CCG-357317
• EN300-16107
• SCHEMBL149288
• Q63409799
• Ethyl3-hydroxybenzoate
• Z53833420
• AE-562/40233260
• Ethyl 3-hydroxybenzoate, 99%
• FT-0615833
• MFCD00002296
• E0333
• InChI=1/C9H10O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,10H,2H2,1H
• AKOS000120553
• A839203
• META HYDROXY ETHYLBENZOATE
• NSC32427
• NSC-32427
• 7781-98-8
• CS-W017877
• F11274
• DTXSID10228435
• F3310-0952
• Benzoic acid, m-hydroxy, ethyl ester
• SY016314
• DB-056260
• STK062852

• MDL： MFCD00002296
• Inchi： 1S/C9H10O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,10H,2H2,1H3
• InChI Key： MWSMNBYIEBRXAL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)O)=O
• BRN： 2208566

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Tawny crystal or powder
• Density: 1.0680
• Melting Point: 71-73 °C (lit.)
• Boiling Point: 187-188 °C/31 mmHg(lit.)
• Flash Point: 187-188℃/31mm
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 46.53000
• LogP: 1.56890

Ethyl 3-hydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-37/38
• Safety Instruction： S36-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-hydroxybenzoate

Ethyl 3-hydroxybenzoate (CAS No. 7781-98-8): A Comprehensive Overview

Ethyl 3-hydroxybenzoate (CAS No. 7781-98-8) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as ethyl salicylate, is a derivative of salicylic acid and possesses a unique combination of properties that make it valuable in fields such as pharmaceuticals, cosmetics, and materials science.

The chemical structure of Ethyl 3-hydroxybenzoate consists of an ester group attached to a hydroxybenzene ring. This structure confers the compound with notable characteristics, including solubility in organic solvents, stability under various conditions, and the ability to participate in a wide range of chemical reactions. These properties have led to its widespread use in the synthesis of more complex molecules and formulations.

In the pharmaceutical industry, Ethyl 3-hydroxybenzoate has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. This makes it a promising candidate for the development of new drugs targeting pain and inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Ethyl 3-hydroxybenzoate derivatives could effectively reduce inflammation in animal models without significant side effects.

Beyond its pharmaceutical applications, Ethyl 3-hydroxybenzoate is also widely used in the cosmetics industry. It serves as a preservative and fragrance component in various cosmetic products due to its antimicrobial properties and pleasant aroma. The compound's ability to inhibit the growth of bacteria and fungi helps extend the shelf life of cosmetic formulations while maintaining their quality and safety. Additionally, its low toxicity and skin compatibility make it a preferred choice for many cosmetic manufacturers.

In materials science, Ethyl 3-hydroxybenzoate has found applications in the development of advanced materials with specific functional properties. For example, it can be used as a plasticizer in polymer formulations to improve flexibility and processability. Recent research has also explored its potential as a component in self-healing materials, where it can contribute to the repair of microcracks and enhance the durability of materials under stress.

The synthesis of Ethyl 3-hydroxybenzoate can be achieved through several methods, including esterification reactions between salicylic acid and ethanol. These reactions are typically carried out under controlled conditions to ensure high yields and purity. Advances in green chemistry have led to the development of more sustainable synthesis routes that minimize environmental impact and reduce waste generation.

The safety profile of Ethyl 3-hydroxybenzoate has been extensively studied, with numerous toxicological assessments confirming its low toxicity when used within recommended concentrations. However, like any chemical compound, it should be handled with appropriate precautions to ensure worker safety and environmental protection.

In conclusion, Ethyl 3-hydroxybenzoate (CAS No. 7781-98-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, cosmetics, and materials science. Ongoing research continues to uncover new potential uses and improve our understanding of its behavior in different contexts, solidifying its position as a valuable chemical entity.